Cas no 111566-66-6 (12,21-Dihydroxy-4-methyl-4,8-secosenecinonan-8,11,16-trione)

• Product name: 12,21-Dihydroxy-4-methyl-4,8-secosenecinonan-8,11,16-trione
• CAS No: 111566-66-6
• MF: C₁₉H₂₈NO₇
• MW: 382.428126335144
• CID: 151691
• PubChem ID: 6441178

12,21-Dihydroxy-4-methyl-4,8-secosenecinonan-8,11,16-trione Chemical and Physical Properties

Names and Identifiers

• [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizinium,2,3,4,5,6,7,9,11,13,14,14a,14b-dodecahydro-6,14b-dihydroxy-3-(2-hydroxyethylidene)-5,6,12-trimethyl-2,7-dioxo-,(3E,5R,6R,14aR,14bS)- (9CI)
• [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizinium,2,3,4,5,6,7,9,11,13,14,14a,14b-dodecahydro-6,14...
• 12,21-Dihydroxy-4-methyl-4,8-secosenecinonan-8,11,16-trione
• anonamine
• 8,12,21-trihydroxy-4-methylsenecionan-4-ium-11,16-dione
• Senecionanium, 8,12,21-trihydroxy-4-methyl-11,16-dioxo-, (15E)-
• 111566-66-6
• (1R,4E,6R,7R,17S)-7,17-Dihydroxy-4-(2-hydroxyethylidene)-6,7,14-trimethyl-2,9-dioxa-14-azoniatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione

• Inchi： 1S/C19H28NO7/c1-12-10-13(6-9-21)16(22)27-15-5-8-20(3)7-4-14(19(15,20)25)11-26-17(23)18(12,2)24/h4,6,12,15,21,24-25H,5,7-11H2,1-3H3/q+1/b13-6+/t12-,15-,18-,19+,20?/m1/s1
• InChI Key： SFTHPGHXDNRVHD-FLRXXRQUSA-N
• SMILES： O([H])[C@@]12C3C([H])([H])OC([C@@](C([H])([H])[H])([C@]([H])(C([H])([H])[H])C([H])([H])/C(=C(/[H])\C([H])([H])O[H])/C(=O)O[C@]1([H])C([H])([H])C([H])([H])[N+]2(C([H])([H])[H])C([H])([H])C=3[H])O[H])=O

Computed Properties

• Exact Mass: 382.18664
• Monoisotopic Mass: 382.18657723 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Molecular Weight: 382.4
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: Powder
• PSA: 113.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives